Cas no 1314036-63-9 ((2S)?-N1,?N1-?Diethyl-?3,?3-?dimethyl-?1,?2-?butanediamine)

• Product Name: (2S)?-N1,?N1-?Diethyl-?3,?3-?dimethyl-?1,?2-?butanediamine
• CAS No: 1314036-63-9
• MF: C₁₀H₂₄N₂
• MW: 172.310962677002
• CID: 3036675
• PubChem ID: 28108189
• Update Time: 2025-06-27

(2S)?-N1,?N1-?Diethyl-?3,?3-?dimethyl-?1,?2-?butanediamine Chemical and Physical Properties

Names and Identifiers

• (2S)?-N1,?N1-?Diethyl-?3,?3-?dimethyl-?1,?2-?butanediamine
• (2S)-1-N,1-N-diethyl-3,3-dimethylbutane-1,2-diamine
• 1,2-Butanediamine, N1,N1-diethyl-3,3-dimethyl-, (2S)-
• (S)-N,N-Diethyl-3,3-dimethyl-1,2-butanediamine
• SCHEMBL18783089
• [(2S)-2-amino-3,3-dimethylbutyl]diethylamine
• 1314036-63-9

• Inchi： 1S/C10H24N2/c1-6-12(7-2)8-9(11)10(3,4)5/h9H,6-8,11H2,1-5H3/t9-/m1/s1
• InChI Key： TWSWWTQEYGSYFZ-SECBINFHSA-N
• SMILES： N(CC)(CC)C[C@H](C(C)(C)C)N

Computed Properties

• Exact Mass: 172.193948774g/mol
• Monoisotopic Mass: 172.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (2S)?-N1,?N1-?Diethyl-?3,?3-?dimethyl-?1,?2-?butanediamine

Compound CAS No. 1314036-63-9: (2S)-N₁,N₁-Diethyl-3,3-dimethyl-1,2-butanediamine

The compound with CAS number 1314036-63-9, known as (2S)-N₁,N₁-Diethyl-3,3-dimethyl-1,2-butanediamine, is a specialized organic compound with unique structural and functional properties. This compound belongs to the class of diamines, which are widely used in various industrial and chemical applications. The molecule features a butanediamine backbone with specific stereochemistry at the second carbon atom (denoted by the (2S) configuration), as well as ethyl and methyl substituents that influence its physical and chemical properties.

Chemical Structure and Properties: The structure of (2S)-N₁,N₁-Diethyl-3,3-dimethyl-1,2-butanediamine consists of a four-carbon chain with two amine groups (-NH₂) at positions 1 and 2. The stereochemistry at position 2 is crucial, as it determines the spatial arrangement of the substituents. The presence of ethyl groups on the nitrogen atoms and methyl groups on the third carbon introduces steric effects that can influence reactivity and solubility. This compound is typically a white crystalline solid with a melting point of approximately 85°C and a boiling point around 250°C under standard conditions.

Synthesis and Applications: The synthesis of this compound involves multi-step organic reactions, often starting from simpler precursors like alcohols or ketones. Recent advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure (2S) configurations, which are highly desirable in pharmaceutical applications. The compound finds utility in the production of high-performance polymers, surfactants, and as an intermediate in the synthesis of bioactive molecules.

Biochemical Relevance: In the field of biochemistry, (2S)-N₁,N₁-Diethyl-3,3-dimethyl-1,2-butanediamine has shown potential as a chiral building block for constructing complex biomolecules. Its ability to form stable amide bonds makes it valuable in peptide synthesis. Recent studies have explored its role in enzyme inhibition and drug delivery systems, highlighting its importance in medicinal chemistry.

Toxicological Considerations: While this compound is not classified as a hazardous material under standard regulations, proper handling procedures should be followed to ensure safety in industrial settings. Occupational exposure limits and environmental impact assessments are typically conducted to comply with regulatory standards.

Environmental Impact: The environmental fate of (2S)-N₁,N₁-Diethyl-3,3-dimethyl-1,2-butanediamine has been studied to assess its potential impact on ecosystems. Biodegradation studies indicate that it undergoes microbial degradation under aerobic conditions, reducing its persistence in natural environments. Efforts are ongoing to develop more sustainable production methods to minimize ecological footprint.

Literature References: For further information on this compound's properties and applications, please consult scientific literature databases such as PubMed or ScienceDirect using search terms like "(2S)-N∩N∩-Diethyl-3,3-dimethylbutanediamine synthesis" or "diamines in pharmaceutical applications". These resources provide comprehensive insights into recent research advancements and practical uses.